Cas no 649556-05-8 (4-(2-chloroacetamido)butanoic acid)

4-(2-chloroacetamido)butanoic acid is a versatile organic compound with significant applications in chemical synthesis. Its unique structure allows for the introduction of functional groups, enhancing its reactivity. The compound's chloroacetamide group provides a reactive site for various transformations, making it a valuable intermediate in the synthesis of pharmaceuticals and fine chemicals. Its purity and stability ensure reliable performance in laboratory settings.

4-(2-chloroacetamido)butanoic acid structure

649556-05-8 structure

Product Name:4-(2-chloroacetamido)butanoic acid

CAS No:649556-05-8

MF:C₆H₁₀ClNO₃

MW:179.601500988007

CID:411368

PubChem ID:53436202

Update Time:2025-10-15

4-(2-chloroacetamido)butanoic acid Chemical and Physical Properties

Names and Identifiers

- Butanoic acid, 4-[(chloroacetyl)amino]-
- 4-[(2-chloroacetyl)amino]butanoic acid
- DTXSID10700867
- AKOS010501998
- SCHEMBL23794425
- EN300-142641
- 649556-05-8
- CS-0234532
- 4-(2-Chloroacetamido)butanoicacid
- 4-(2-Chloroacetamido)butanoic acid
- 4-(2-chloroacetamido)butanoic acid
- Inchi： 1S/C6H10ClNO3/c7-4-5(9)8-3-1-2-6(10)11/h1-4H2,(H,8,9)(H,10,11)
- InChI Key： KSXCQPBPLQHGJF-UHFFFAOYSA-N
- SMILES： ClCC(NCCCC(=O)O)=O

Computed Properties

Exact Mass: 179.035
Monoisotopic Mass: 179.0349209g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 5
Complexity: 149
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0
Topological Polar Surface Area: 66.4Å²

Experimental Properties

PSA: 66.4

4-(2-chloroacetamido)butanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C422605-10mg	4-(2-chloroacetamido)butanoic acid	649556-05-8		10mg	$ 50.00	2022-06-06
TRC	C422605-50mg	4-(2-chloroacetamido)butanoic acid	649556-05-8		50mg	$ 185.00	2022-06-06
TRC	C422605-100mg	4-(2-chloroacetamido)butanoic acid	649556-05-8		100mg	$ 295.00	2022-06-06
Enamine	EN300-142641-0.05g	4-(2-chloroacetamido)butanoic acid	649556-05-8	95%	0.05g	$173.0	2023-02-15
Enamine	EN300-142641-0.1g	4-(2-chloroacetamido)butanoic acid	649556-05-8	95%	0.1g	$257.0	2023-02-15
Enamine	EN300-142641-0.25g	4-(2-chloroacetamido)butanoic acid	649556-05-8	95%	0.25g	$367.0	2023-02-15
Enamine	EN300-142641-0.5g	4-(2-chloroacetamido)butanoic acid	649556-05-8	95%	0.5g	$579.0	2023-02-15
Enamine	EN300-142641-1.0g	4-(2-chloroacetamido)butanoic acid	649556-05-8	95%	1g	$0.0	2023-06-06
Enamine	EN300-142641-2.5g	4-(2-chloroacetamido)butanoic acid	649556-05-8	95%	2.5g	$1454.0	2023-02-15
Enamine	EN300-142641-5.0g	4-(2-chloroacetamido)butanoic acid	649556-05-8	95%	5.0g	$2152.0	2023-02-15